Cas no 917910-85-1 (2-Methyl-4-oxo-4-propoxybutanoate)

2-Methyl-4-oxo-4-propoxybutanoate structure
917910-85-1 structure
Product Name:2-Methyl-4-oxo-4-propoxybutanoate
CAS No:917910-85-1
MF:C8H13O4
MW:173.186423063278
CID:782271
Update Time:2023-08-03

2-Methyl-4-oxo-4-propoxybutanoate Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-methyl-, 4-propyl ester
    • 2-methyl-4-oxo-4-propoxybutanoate
    • 2-Methyl-4-oxo-4-propoxybutanoate
    • Inchi: 1S/C8H14O4/c1-3-4-12-7(9)5-6(2)8(10)11/h6H,3-5H2,1-2H3,(H,10,11)/p-1
    • InChI Key: LVHMGUUYDATGPK-UHFFFAOYSA-M
    • SMILES: O(CCC)C(CC(C(=O)[O-])C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 159
  • Topological Polar Surface Area: 66.4
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